4-(1-Ethoxyethoxy)-3,3-difluoro-1-iodo-4-methylpentane

• CAS No.: 88128-52-3
• Molecular Formula: C10H19F2IO2
• Molecular Weight: 336.16 g/mol
• IUPAC Name: 4-(1-ethoxyethoxy)-3,3-difluoro-1-iodo-4-methylpentane
• InChI: InChI=1S/C10H19F2IO2/c1-5-14-8(2)15-9(3,4)10(11,12)6-7-13/h8H,5-7H2,1-4H3
• InChI Key: FSPMDNWDRSBVOR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OC(C)(C)C(CCI)(F)F

Description

4-(1-Ethoxyethoxy)-3,3-difluoro-1-iodo-4-methylpentane is a useful research compound. Its molecular formula is C10H19F2IO2 and its molecular weight is 336.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.50 g (0.0087 mol) of 4-(1-ethoxyethoxy)-3,3-difluoro-4-methyl-1-pentanol 1-(4-methylbenzenesulfonate), 40 mL of acetone, 0.5 mL of diisopropylethylamine and 13.10 g (0.087 mol) of sodium iodide was stirred at 25° C. for 64 hr. The mixture was evaporated to dryness. The residue was partitioned between 5% aqueous sodium sulfite solution and methylene chloride. The organic phase was washed with saturated aqueous sodium bicarbonate solution. The organic phase was then dried over anhydrous magnesium sulfate, filtered, and evaporated to dryness. The residue was chromatographed on 0.06-0.20 mm silica gel to yield 4-(1-ethoxyethoxy)-3,3-difluoro-1-iodo-4-methylpentane. NMR (CDCl3) δ4.98 (quartet, 1, J=7 Hz), 3.50 (quartet, 2, J=7 Hz), 3.28 (multiplet, 2), 2.60 (multiplet, 2), 1.32 (triplet, 6, J=1 Hz), 1.28 (doublet, 2, J=7 Hz), and 1.18 ppm (triplet, 3, J=7 Hz).